![molecular formula C6H9NO2 B1453371 2-(3-Methylisoxazol-5-yl)ethanol CAS No. 218784-65-7](/img/structure/B1453371.png)
2-(3-Methylisoxazol-5-yl)ethanol
Overview
Description
“2-(3-Methylisoxazol-5-yl)ethanol” is a chemical compound with the molecular formula C6H9NO2 and a molecular weight of 127.14 . It is also known by other names such as “5-Isoxazoleethanol, 3-methyl-”, “2-(3-methyl-1,2-isoxazol-5-yl)ethanol”, and "2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol" .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C6H9NO2/c1-5-4-6(2-3-8)9-7-5/h4,8H,2-3H2,1H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Synthesis and Structural Studies
- The compound has been used in the synthesis of novel chemical structures, such as N-[5-Methylisoxazole amino-3-yl]-3,5-di-tert-butylsalicylaldimine, which was studied for its crystallographic structure using X-ray crystallography (Çelik et al., 2007).
Applications in Organic and Medicinal Chemistry
- Isoxazole compounds, including derivatives of 2-(3-Methylisoxazol-5-yl)ethanol, have been extensively studied for their bioactivity in organic and medicinal chemistry. They exhibit a wide range of therapeutic values, such as antitumor, CNS-active, analgesic, antimicrobial, and chemotherapy applications (Rajanarendar et al., 2005).
Development of Bioactive Compounds
- Research has focused on the synthesis of bioactive compounds involving this compound derivatives, highlighting their potential in developing new therapeutic agents (Chagarovskiy et al., 2016).
Metal Complex Formation
- The compound has been used in forming metal complexes, such as palladium(II) and platinum(II) complexes, with N1-hydroxyethyl-3,5-pyrazole derived ligands. These complexes have been characterized for their potential in various applications (Pérez et al., 2013).
Spectroscopic Studies
- Spectroscopic studies have utilized derivatives of this compound, particularly in understanding the molecular aggregation in organic solvents. These studies provide insights into the molecular interactions and properties of these compounds (Matwijczuk et al., 2016).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that isoxazole derivatives, to which this compound belongs, often interact with their targets through a variety of mechanisms, including binding to active sites or allosteric modulation . The specific interaction of 2-(3-Methylisoxazol-5-yl)ethanol with its targets remains to be elucidated .
Biochemical Pathways
Isoxazole derivatives are known to influence a wide range of biochemical pathways, depending on their specific targets .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound, its distribution within the body, its metabolism, and its eventual excretion .
Result of Action
The effects would likely depend on the compound’s specific targets and the biochemical pathways it affects .
properties
IUPAC Name |
2-(3-methyl-1,2-oxazol-5-yl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c1-5-4-6(2-3-8)9-7-5/h4,8H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSLLGOLBQFQBMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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